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Compound of Interest

Compound Name: Oxindole

Cat. No.: B195798

For researchers, scientists, and professionals in drug development, the safe handling of
chemical compounds is paramount. This guide provides essential, immediate safety and
logistical information for the personal protective equipment (PPE) and procedures required
when working with oxindole, a common reagent in synthetic and medicinal chemistry.
Adherence to these protocols is critical for ensuring a safe laboratory environment and the
integrity of your research.

Immediate Safety and Hazard Information

Oxindole is a solid that is harmful if swallowed and may cause skin and eye irritation.[1][2][3] It
is crucial to handle this compound with care, utilizing appropriate personal protective
equipment and following established safety protocols to minimize exposure risk.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for oxindole.
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Property

Value

Molecular Formula

CsH7NO

Molecular Weight 133.15 g/mol [4]
Melting Point 123 - 128 °C (253.4 - 262.4 °F)[5]
Boiling Point 227 °C (440.6 °F) at 73 mmHg[5]

Solubility in Ethanol

approx. 10 mg/mL[6]

Solubility in DMSO

approx. 3 mg/mL][6]

Solubility in DMF

approx. 10 mg/mL][6]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to personal protection is essential when handling oxindole to prevent

contact, inhalation, and ingestion.

PPE Component

Specification

Rationale

Hand Protection

Nitrile or neoprene gloves.
Double gloving is

recommended.

To prevent skin contact.
Inspect gloves for any signs of

degradation before use.[5]

Eye Protection

Chemical safety goggles.

To protect eyes from dust
particles and potential

splashes.[2]

Body Protection

A lab coat worn fully buttoned.

To protect skin and personal

clothing from contamination.

Respiratory Protection

Work in a well-ventilated area

or a chemical fume hood.

To minimize inhalation of

oxindole dust.

Detailed Operational Plan for Handling Oxindole

A systematic approach to handling oxindole, from acquisition to disposal, is critical for safety

and regulatory compliance.
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1. Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

o Store oxindole in a tightly sealed container in a cool, dry, and well-ventilated area.[2]
o Keep it away from strong oxidizing agents and strong bases.[5]

2. Preparation for Use:

o Before handling, ensure that a designated workspace, preferably within a chemical fume
hood, is clean and uncluttered.

e Have a chemical spill kit readily accessible.

e Don the appropriate PPE as outlined in the table above.

3. Handling and Use:

e Avoid creating dust when weighing or transferring the solid.[7]

e Use a spatula or other appropriate tools for transferring the powder.

o Keep the container closed when not in use.[2]

4. Post-Handling and Cleanup:

» After handling, decontaminate the work area with an appropriate cleaner.

o Carefully remove and dispose of contaminated PPE in a designated hazardous waste
container.

e Wash hands thoroughly with soap and water after removing gloves.

Spill Response Workflow

In the event of an oxindole spill, a swift and organized response is crucial to contain the
material and mitigate any potential hazards. The following workflow provides a step-by-step
guide for managing a solid oxindole spill.
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Immediate Actions

Alert others in the area

Evacuate the immediate spill area

Assess the spill size and potential hazards

Preparation"for Cleanup

Retrieve the chemical spill kit

Y

Don appropriate PPE:
- Nitrile/Neoprene gloves (double)
- Safety goggles
- Lab coat
- Shoe covers (if necessary)

Spill Cleam‘

P Procedure

Gently cover the spill with an absorbent material
to prevent dust from becoming airborne

Carefully sweep the solid material into a dustpan

Transfer the swept material into a labeled
hazardous waste container

Wipe the spill area with a damp cloth or paper towel

Place the used cloth/towel into the
hazardous waste container

lleanup
Y

Decontaminate all non-disposable equipment used for cleanup

Remove and dispose of all contaminated PPE
in the hazardous waste container

Wash hands thoroughly with soap and water

Report the incident to the laboratory supervisor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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